Lactic acid

Specification

• Description: Lactic acid appears as a colorless to yellow odorless syrupy liquid. Corrosive to metals and tissue. Used to make cultured dairy products, as a food preservative, and to make chemicals.; 2-hydroxypropanoic acid is a 2-hydroxy monocarboxylic acid that is propanoic acid in which one of the alpha-hydrogens is replaced by a hydroxy group. It has a role as a Daphnia magna metabolite and an algal metabolite. It is functionally related to a propionic acid. It is a conjugate acid of a lactate.; A normal intermediate in the fermentation (oxidation, metabolism) of sugar. The concentrated form is used internally to prevent gastrointestinal fermentation. (From Stedman, 26th ed) Sodium lactate is the sodium salt of lactic acid, and has a mild saline taste. It is produced by fermentation of a sugar source, such as corn or beets, and then, by neutralizing the resulting lactic acid to create a compound having the formula NaC3H5O3. Lactic acid was one of active ingredients in Phexxi, a non-hormonal contraceptive agent that was approved by the FDA on May 2020.; The mechanism of action of lactic acid, unspecified form is as an Acidifying Activity.; Lactic Acid is a natural product found in Drosophila melanogaster, Sambucus ebulus, and other organisms with data available.; Lactic Acid, DL- is the racemic isomer of lactic acid, the biologically active isoform in humans. Lactic acid or lactate is produced during fermentation from pyruvate by lactate dehydrogenase. This reaction, in addition to producing lactic acid, also produces nicotinamide adenine dinucleotide (NAD) that is then used in glycolysis to produce energy source adenosine triphosphate (ATP).; A normal intermediate in the fermentation (oxidation, metabolism) of sugar. The concentrated form is used internally to prevent gastrointestinal fermentation. (From Stedman, 26th ed)
• CAS No.: 50-21-5
• Molecular Formula: C3H6O3; C3H6O3; CH3CHOHCOOH
• Molecular Weight: 90.08 g/mol
• IUPAC Name: 2-hydroxypropanoic acid
• Standard InChI: InChI=1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6)
• Standard InChI Key: JVTAAEKCZFNVCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)O
• Boiling Point: 122 °C at 15 mm Hg
• Colorform: Crystals (melt at 16.8 °C); Yellow to colorless crystals or syrupy 50% liquid; Viscous, colorless to yellow liquid or colorless to yellow crystals; Glassy material; High-molecular-weight poly(lactic acid) is a colorless, glossy, stiff thermoplastic polyme
• Flash Point: 113 °C (235 °F) - closed cup; 110 °C c.c.
• Melting Point: 16.8 °C; Crystals from ether and isopropyl ether; melting point = 52.8 °C; pK = 3.83; soluble in water, alcohol, acetone, ether, glycerol; practically insoluble in chloroform. /D-lactic acid/; Crystals from acetic acid or chloroform; melting point = 53 °C; pK = 3.79 at 25 °C. /L-lactic acid/; Semicrystalline polymer. Melting point: 180 °C; Glass transition temperature: 55 °C /poly-L-lactic acid/; 17 °C